N-benzyl-2-chloro-N-phenethylacetamide

• IUPAC Name: N-benzyl-2-chloro-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C17H18ClNO/c18-13-17(20)19(14-16-9-5-2-6-10-16)12-11-15-7-3-1-4-8-15/h1-10H,11-14H2
• InChI Key: FZAPEQHWBXABLT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN(CC2=CC=CC=C2)C(=O)CCl
• Molecular Formula: C17H18ClNO
• Molecular Weight: 287.8 g/mol

Description

“N-benzyl-2-chloro-N-phenethylacetamide” is a chemical compound with the molecular formula C15H14ClNO. It has an average mass of 259.731 Da and a monoisotopic mass of 259.076385 Da.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES string O=C(CCl)N(CC1=CC=CC=C1)C2=CC=CC=C2. This indicates that the compound contains a benzyl group (C6H5CH2-) and a phenethyl group (C6H5CH2CH2-) attached to a nitrogen atom, which is also connected to a chloroacetamide group (CCl).

Physical And Chemical Properties Analysis

“this compound” has a molecular formula of C15H14ClNO. The compound has an average mass of 259.731 Da and a monoisotopic mass of 259.076385 Da.

Scientific Research Applications

• Antidepressant-like Effects : A study by Porras-Ramírez et al. (2020) synthesized novel derivatives of phenethylacetamides for evaluation as antidepressant-like agents. These compounds, including benzylisoquinoline (BIQ) derivatives, were tested in mice and showed potential antidepressant-like effects, possibly mediated by interaction with serotonergic and dopaminergic receptors (Porras-Ramírez et al., 2020).

• Anticonvulsant Activity : Research by Sidhu et al. (1962) reported on the synthesis of several chloroacetamides, including α-chloro-N-phenethylacetamide, and their evaluation for anticonvulsant activity. The study found significant anticonvulsant effects in these compounds, suggesting potential applications in treating seizures (Sidhu et al., 1962).

• Synthesis and Pharmacological Properties : Johnsen et al. (1962) synthesized benzyl derivatives of diphenylacetic acid, starting from 2-chlorodiphenylacetyl chloride. The study explored their pharmacological properties, including antispasmodic activity, highlighting their potential in medical applications (Johnsen et al., 1962).

• Photocatalytic CO2 Reduction : Kuramochi et al. (2014) explored the use of N,N-Dimethylacetamide in the photocatalytic reduction of CO2. The study demonstrated the potential of this compound in environmental applications, particularly in reducing atmospheric CO2 levels (Kuramochi et al., 2014).

• Chemical Exchange Characterization : Igumenova et al. (2007) conducted a study on N,N-dimethyltrichloroacetamide to characterize chemical exchange kinetics. The research offers insights into molecular interactions and could have implications in material science and chemistry (Igumenova et al., 2007).

Safety and Hazards

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Mechanism of Action

Mode of Action

It is suggested that tertiary aliphatic amines, such as this compound, are biotransformed through a reversible reaction into tertiary amine oxides . .

Biochemical Pathways

The compound’s potential to be biotransformed into tertiary amine oxides suggests it may influence pathways involving these metabolites . The downstream effects of these interactions remain to be discovered.